Cas no 67515-61-1 (4-Fluoro-3-(trifluoromethyl)benzyl Alcohol)

4-Fluoro-3-(trifluoromethyl)benzyl Alcohol Properties

Names and Identifiers

• (4-Fluoro-3-(trifluoromethyl)phenyl)methanol
• 4-Fluoro-3-(trifluoromethyl)benzyl alcohol
• [4-fluoro-3-(trifluoromethyl)phenyl]methanol
• SCHEMBL93061
• CS-W015751
• PS-8301
• [4-Fluoro-3-(trifluoromethyl)phenyl]methanol #
• CK2481
• MFCD00061171
• 67515-61-1
• FT-0618472
• A835786
• 3-trifluoromethyl-4-fluorobenzyl alcohol
• 2-Pentafluorophenyl-malonicaciddiethylester
• EN300-1930887
• AKOS009157419
• DTXSID70217860
• DTXCID20140351
• DB-055042
• +Expand

• MDL： MFCD00061171
• InChIKey： DGBDVJVPBJMVDH-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F4O/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3,13H,4H2
• SMILES： C1=CC(=C(C=C1CO)C(F)(F)F)F
• BRN： 1960409

Computed Properties

• Exact Mass: 194.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.035
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 2.33680
• PSA: 20.23000
• Refractive Index: 1.45
• Boiling Point: 80-85°C 0,1mm
• Vapor Pressure: 0.2±0.4 mmHg at 25°C
• Flash Point: 80-85°C/0.1mm
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 1.4±0.1 g/cm3

Related Categories

• Other Chemical Reagents